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Compound of Interest

Compound Name: 2-Ethoxy-4-(2-hydroxyethyl)phenol

CAS No.: 255734-50-0

Cat. No.: B1427466

Get Quote

A Technical Guide for Chemical Process
Development
Executive Summary
2-Ethoxy-4-(2-hydroxyethyl)phenol (CAS: 255734-50-0), also known as 3-ethoxy-4-

hydroxyphenethyl alcohol or the ethyl analogue of homovanillyl alcohol, is a valuable phenolic

antioxidant and pharmaceutical intermediate.[1] Structurally, it consists of a tyrosol core with an

ethoxy substitution at the 3-position (relative to the alkyl chain), imparting unique lipophilicity

and metabolic stability compared to its methoxy counterpart (homovanillyl alcohol).

This guide details a robust, scalable synthesis pathway starting from the commercially available

precursor Ethylvanillin (3-ethoxy-4-hydroxybenzaldehyde). The selected pathway utilizes a

Rhodanine-mediated homologation followed by selective reduction, chosen for its high yield

and tolerance of free phenolic groups, avoiding cumbersome protection-deprotection steps.

Part 1: Retrosynthetic Analysis
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The strategic disconnection relies on converting the aldehyde functionality of ethylvanillin into a

hydroxyethyl side chain. The most reliable method for this one-carbon homologation on an

industrial scale involves passing through a phenylacetic acid intermediate.

Retrosynthetic Logic:

Target: 2-Ethoxy-4-(2-hydroxyethyl)phenol.[2]

Disconnection: Reduction of the carboxylic acid to the primary alcohol.

Intermediate: 3-Ethoxy-4-hydroxyphenylacetic acid.[3][4]

Transformation: Homologation of the benzaldehyde to the phenylacetic acid via

condensation/hydrolysis.

Starting Material: Ethylvanillin (3-Ethoxy-4-hydroxybenzaldehyde).[5][6][7]

Figure 1: Retrosynthetic analysis of 2-Ethoxy-4-(2-hydroxyethyl)phenol.
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Figure 1: Retrosynthetic strategy isolating the phenylacetic acid intermediate.
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Part 2: Synthesis Pathway (Rhodanine Protocol)
This protocol is adapted from the classic synthesis of homovanillic acid from vanillin. It is

preferred over the Azlactone (Erlenmeyer) synthesis for phenolic substrates because it does

not require acetylation of the phenol group.

Stage 1: Condensation & Hydrolysis
Transformation: Ethylvanillin

3-Ethoxy-4-hydroxyphenylacetic acid

Mechanism:

Knoevenagel Condensation: Ethylvanillin reacts with Rhodanine (2-thioxo-4-thiazolidinone)

to form a benzylidene rhodanine intermediate.

Alkaline Hydrolysis: The rhodanine ring is opened and sulfur is removed, yielding the

-thiol acid (transient) which converts to the phenylthiopyruvic acid.

Oxidative Decarboxylation: Treatment with hydroxylamine or hydrogen peroxide yields the

phenylacetic acid.

Reagents & Parameters:

Reagent Role Molar Eq. Notes

Ethylvanillin Substrate 1.0 Purity >99%

Rhodanine Reagent 1.05
Slight excess ensures

conversion

Sodium Acetate Catalyst 2.5 Anhydrous

Glacial Acetic Acid Solvent -
5-7 vol relative to

substrate

NaOH (15%) Hydrolysis Base Excess For ring opening

| Hydroxylamine HCl | Desulfurization | 1.2 | Or H2O2 (10%) alternative |
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Experimental Protocol:

Condensation: In a reactor, dissolve Ethylvanillin (166.2 g, 1.0 mol) and Rhodanine (140 g,

1.05 mol) in Glacial Acetic Acid (500 mL). Add anhydrous Sodium Acetate (205 g).

Reflux: Heat the mixture to reflux (

) for 2–4 hours. The yellow solution will turn deep orange/red as the 5-(3-ethoxy-4-
hydroxybenzylidene)rhodanine precipitates.

Quench: Pour the hot reaction mixture into cold water (2 L). Filter the yellow-orange

precipitate and wash with cold water.

Hydrolysis: Suspend the wet cake in 15% NaOH solution (1 L). Heat to

for 1 hour. The solution turns dark red/brown.

Conversion: Cool to

. Add Hydroxylamine Hydrochloride (83 g) slowly (exothermic). Heat at

for another hour to convert the

-oximino intermediate.

Isolation: Cool to room temperature and acidify with HCl to pH 2. Extract with Ethyl Acetate (

).

Purification: Wash organics with brine, dry over

, and concentrate. Recrystallize the crude acid from water/ethanol to yield off-white crystals
of 3-Ethoxy-4-hydroxyphenylacetic acid.

Expected Yield: 75–85%

Stage 2: Selective Reduction
Transformation: 3-Ethoxy-4-hydroxyphenylacetic acid

2-Ethoxy-4-(2-hydroxyethyl)phenol
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Mechanism: Direct reduction of the carboxylic acid using Borane-Dimethyl Sulfide (BMS) is

preferred. BMS reduces carboxylic acids faster than esters or nitriles and tolerates the free

phenol (though 1 eq of borane will complex with the phenol, it does not reduce it).

Reagents & Parameters:

Reagent Role Molar Eq. Notes

Phenylacetic Acid

Int.
Substrate 1.0 Dry solid

Borane-DMS (2M in

THF)
Reducing Agent 2.2

Excess for phenol OH

+ COOH

THF (Anhydrous) Solvent - 10 vol, moisture-free

| Methanol | Quench | Excess | Destroys borane complex |

Experimental Protocol:

Setup: Flame-dry a 3-neck flask under Nitrogen atmosphere. Charge with 3-Ethoxy-4-

hydroxyphenylacetic acid (19.6 g, 0.1 mol) and anhydrous THF (200 mL).

Addition: Cool to

. Add Borane-DMS solution (110 mL, 0.22 mol) dropwise via addition funnel over 30 minutes.
Caution: Hydrogen gas evolution.

Reaction: Allow to warm to room temperature and stir for 4 hours. Monitor by TLC

(disappearance of acid).

Quench: Cool to

. Carefully add Methanol (50 mL) dropwise until gas evolution ceases. This breaks the boron-
oxygen complexes.

Workup: Concentrate the solvent under vacuum. The residue is often a borate ester. Add

more Methanol (100 mL) and concentrate again (repeat 2x) to remove trimethyl borate.
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Final Isolation: Dissolve residue in Ethyl Acetate, wash with saturated

(to remove unreacted acid) and brine.

Purification: Flash chromatography (Silica, Hexane:EtOAc 6:4) or high-vacuum distillation (if

stable) yields the pure alcohol.

Figure 2: Step-by-step synthesis workflow via Rhodanine protocol.
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Figure 2: Process flow from Ethylvanillin to the target phenethyl alcohol.

Part 3: Characterization & Validation
To ensure the trustworthiness of the synthesized material, the following analytical parameters

should be verified.

1. NMR Spectroscopy (

NMR, 400 MHz,

):

Aromatic Region:

6.6–6.9 ppm (Multiplet, 3H, aromatic protons).

Phenolic OH:

~5.5–6.0 ppm (Broad singlet, 1H, exchangeable).

Ethoxy Group:

4.1 ppm (Quartet,

, 2H,
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).

1.4 ppm (Triplet,

, 3H,

).

Hydroxyethyl Chain:

3.8 ppm (Triplet,

, 2H,

).

2.8 ppm (Triplet,

, 2H,

).

2. Mass Spectrometry:

Formula:

Molecular Weight: 182.22 g/mol

ESI-MS:

,

.

3. HPLC Purity:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).

Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile Gradient.

Detection: UV at 280 nm (Phenol absorption).
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Target Purity:

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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